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For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Black 25, also known as C.I. Vat Black 25 and Vat Olive T, is an anthraquinone-based vat

dye.[1] While extensively used in the textile industry for dyeing cotton, silk, and wool fibers due

to its excellent fastness properties, its spectral characteristics are not widely documented in

scientific literature from a research or drug development perspective.[2][3][4] This guide

provides a comprehensive framework for the systematic evaluation of the spectral properties of

Vat Black 25. It outlines detailed experimental protocols for determining its absorption and

emission characteristics and presents a logical workflow for its characterization. This document

is intended to serve as a foundational resource for researchers interested in exploring the

photophysical properties of this and similar compounds for potential applications beyond textile

dyeing.

Physicochemical Properties of Vat Black 25
A summary of the known physicochemical properties of Vat Black 25 is presented in Table 1.

These properties are primarily sourced from chemical suppliers and textile industry literature.
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Property Value Reference

C.I. Name Vat Black 25 [1]

CAS Number 4395-53-3 [2][5]

Molecular Formula C45H20N2O5 [1][5]

Molecular Weight 668.65 g/mol [1][5]

Appearance Tan or Brown-Black Powder [2][3]

Solubility

Slightly soluble in quinoline

and pyridine. Insoluble in

ethanol, toluene, xylene,

acetone.

[6]

Experimental Protocols for Spectral
Characterization
To thoroughly characterize the spectral properties of Vat Black 25, the following experimental

protocols are recommended.

UV-Visible Absorption Spectroscopy
This protocol outlines the measurement of the absorbance spectrum of Vat Black 25 to

determine its maximum absorption wavelength (λmax) and molar absorptivity (ε).

Materials:

Vat Black 25

Spectroscopy-grade solvent (e.g., N,N-Dimethylformamide, Dimethyl sulfoxide, or other

suitable solvent in which the dye is soluble)

Dual-beam UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes
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Procedure:

Preparation of a Stock Solution: Accurately weigh a small amount of Vat Black 25 and

dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a stock

solution of known concentration (e.g., 1 mM).

Preparation of Standard Solutions: Prepare a series of dilutions from the stock solution to

create a range of concentrations (e.g., 1 µM to 50 µM).

Instrument Calibration: Calibrate the spectrophotometer using a cuvette filled with the pure

solvent as a blank.

Spectral Measurement:

Record the absorbance spectrum of each standard solution over a wavelength range of

200-800 nm.

Identify the wavelength of maximum absorbance (λmax).

Data Analysis:

Plot a calibration curve of absorbance at λmax versus concentration.

According to the Beer-Lambert law (A = εbc), the molar absorptivity (ε) can be calculated

from the slope of the linear portion of the calibration curve, where 'b' is the path length of

the cuvette (1 cm) and 'c' is the concentration.

Fluorescence Spectroscopy
This protocol describes the measurement of the excitation and emission spectra of Vat Black

25 to determine its fluorescence properties.

Materials:

Vat Black 25 solutions (prepared as in section 3.1)

Spectrofluorometer
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Quartz cuvettes (1 cm path length)

Procedure:

Emission Spectrum Measurement:

Set the excitation wavelength of the spectrofluorometer to the λmax determined from the

UV-Vis absorption spectrum.

Scan the emission spectrum over a wavelength range starting from the excitation

wavelength to approximately 800 nm.

Identify the wavelength of maximum fluorescence emission (λem).

Excitation Spectrum Measurement:

Set the emission wavelength of the spectrofluorometer to the λem determined from the

emission spectrum.

Scan the excitation spectrum over a wavelength range from 200 nm up to the emission

wavelength.

The resulting excitation spectrum should ideally overlap with the absorption spectrum.

Quantum Yield Determination (Optional):

The fluorescence quantum yield can be determined relative to a well-characterized

standard with a known quantum yield and similar absorption and emission properties.

Measure the integrated fluorescence intensity and absorbance at the excitation

wavelength for both the Vat Black 25 solution and the standard solution.

The quantum yield is calculated using the following equation: Φ_sample = Φ_std *

(I_sample / I_std) * (A_std / A_sample) * (n_sample^2 / n_std^2) where Φ is the quantum

yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation

wavelength, and n is the refractive index of the solvent.
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Visualization of Workflows and Relationships
Experimental Workflow for Spectral Characterization
The following diagram illustrates the sequential workflow for the complete spectral

characterization of Vat Black 25.

Sample Preparation
(Vat Black 25 in suitable solvent)

UV-Vis Spectroscopy

Fluorescence Spectroscopy

Determine λmax
and Molar Absorptivity (ε)

Inform λex setting

Data Analysis and Reporting

Determine Excitation and
Emission Spectra (λex, λem)

Quantum Yield Calculation
(Optional)

Click to download full resolution via product page

Caption: Workflow for the spectral characterization of Vat Black 25.
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Conceptual Relationship of Spectral Properties
This diagram illustrates the relationship between absorbance, excitation, and emission spectra.
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Caption: Relationship between spectral properties.

Data Presentation
All quantitative data obtained from the experimental procedures should be summarized in a

structured table for clear comparison and analysis. An example template is provided below.
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Parameter Value Units

Solvent

λmax (Absorption) nm

Molar Absorptivity (ε) at λmax M⁻¹cm⁻¹

λex (Excitation) nm

λem (Emission) nm

Stokes Shift (λem - λex) nm

Fluorescence Quantum Yield

(Φ)

Conclusion
While Vat Black 25 is a well-established industrial dye, its detailed photophysical properties

remain largely unexplored in the broader scientific community. This technical guide provides a

robust framework for researchers, scientists, and drug development professionals to

systematically characterize its spectral properties. The outlined experimental protocols and

workflows can be applied to generate high-quality, reproducible data, which is the first step in

evaluating the potential of Vat Black 25 and similar compounds for novel applications in areas

such as bio-imaging, sensing, and photodynamic therapy. The lack of existing data presents a

unique opportunity for new research and discovery in this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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